2-[1-(2,3-Dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one

• IUPAC Name: 2-[1-(2,3-dihydro-1,4-benzodioxine-5-carbonyl)piperidin-4-yl]-6-(3,5-dimethylpyrazol-1-yl)pyridazin-3-one
• InChI: InChI=1S/C23H25N5O4/c1-15-14-16(2)27(24-15)20-6-7-21(29)28(25-20)17-8-10-26(11-9-17)23(30)18-4-3-5-19-22(18)32-13-12-31-19/h3-7,14,17H,8-13H2,1-2H3
• InChI Key: UPFZXVXITYTABJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NN(C(=O)C=C2)C3CCN(CC3)C(=O)C4=C5C(=CC=C4)OCCO5)C
• Molecular Formula: C23H25N5O4
• Molecular Weight: 435.5 g/mol
• CAS No.: 2380033-49-6

Description

The compound contains several structural elements that are common in organic chemistry. The 2,3-dihydro-1,4-benzodioxine component is a chemical motif that has garnered significant attention in the field of medicinal chemistry due to its presence in various drugs and drug candidates. The piperidin-4-yl and pyridazin-3-one components are also common in medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The 2,3-dihydro-1,4-benzodioxine component would form a six-membered ring fused with a benzene ring and an oxygen bridge.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.